2,6-Dichlorophenylboronic Acid
Overview
Description
2,6-Dichlorophenylboronic Acid is a chemical compound with the empirical formula C6H5BCl2O2 and a molecular weight of 190.82 . It is used as a reagent for palladium-catalyzed Stille and Suzuki-Miyaura cross-couplings, and in the preparation of common building blocks for pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of 2,6-Dichlorophenylboronic Acid is represented by the SMILES string OB(O)c1c(Cl)cccc1Cl . The InChI key is CXDPUSMFYPQXCV-UHFFFAOYSA-N . Further analysis of the molecular structure was not found in the search results.Chemical Reactions Analysis
2,6-Dichlorophenylboronic Acid is used as a reagent for palladium-catalyzed Stille and Suzuki-Miyaura cross-couplings . It is also used in the preparation of common building blocks for pharmaceuticals and agrochemicals .Physical And Chemical Properties Analysis
2,6-Dichlorophenylboronic Acid is a solid compound . It has a density of 1.5±0.1 g/cm3, a boiling point of 341.8±52.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . It has a molar refractivity of 42.9±0.4 cm3 .Scientific Research Applications
Spectroscopic Analysis and Molecular Structure
- Infrared and Raman Spectroscopy : 2,6-Dichlorophenylboronic acid has been studied using spectroscopic techniques like Fourier Transform Infrared (FTIR) and Raman spectroscopy. These studies provide insights into the molecular structure and vibrations of phenylboronic acids, contributing to our understanding of their chemical behavior and potential applications in various fields, including materials science and chemistry (Kurt, Sertbakan, Özduran, & Karabacak, 2009).
Polymorphic Control in Crystallization
- Additive Crystallization Approach : Research on 2,6-dimethoxyphenylboronic acid, a structurally related compound, demonstrates the use of additives like surfactants in controlling the polymorphic outcome during crystallization. This insight is significant for phenylboronic acids in general and could be applicable to 2,6-Dichlorophenylboronic acid, particularly in pharmaceuticals and material sciences (Semjonova & Be̅rziņš, 2022).
Chemical Analysis and Detection
- Chromatographic Properties : Studies on various boronic acids, including 2,6-dichlorobenzeneboronic acid, a compound similar to 2,6-Dichlorophenylboronic acid, provide valuable data on their range of application, volatility, sensitivity, and stability. This information is crucial for analytical chemistry, particularly in the development of chromatographic methods for detecting and analyzing bifunctional compounds (Poole, Singhawangcha, & Zlatkis, 1979).
Nanotechnology and Drug Delivery
- Phenylboronic Acid-decorated Nanomaterials : Phenylboronic acid derivatives, including 2,6-Dichlorophenylboronic acid, are being explored in the fabrication of polymeric nanomaterials for advanced bio-applications. Their unique chemistry and ability to form reversible complexes make them promising for diagnostic and therapeutic applications, particularly in drug delivery systems and biosensors (Lan & Guo, 2019).
Environmental Remediation
- Phytoremediation of Herbicides : Related research on 2,4-dichlorophenoxyacetic acid, which shares structural similarities with 2,6-Dichlorophenylboronic acid, indicates the potential use of certain boronic acids in enhancing the phytoremediation of herbicide-contaminated substrates. This could be significant in environmental science for the remediation of soil and water contaminated with herbicides (Germaine et al., 2006).
Safety and Hazards
2,6-Dichlorophenylboronic Acid is classified as Acute Tox. 4 Oral - Eye Irrit. 2 . It is harmful if swallowed and causes serious eye irritation . It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes . It should be stored in a well-ventilated place and kept in a tightly closed container .
Mechanism of Action
Target of Action
2,6-Dichlorophenylboronic Acid is primarily used as a reagent in laboratory settings and for the synthesis of various substances . .
Mode of Action
Boronic acids, in general, are known to form reversible covalent complexes with proteins, enzymes, and other biological molecules, which could potentially influence their function .
Biochemical Pathways
2,6-Dichlorophenylboronic Acid is often used in Suzuki-Miyaura coupling reactions . This is a type of palladium-catalyzed cross-coupling reaction, which is used to form carbon-carbon bonds. In this reaction, the boronic acid acts as a nucleophile, or electron donor, to form a new bond with an electrophile, or electron acceptor .
Pharmacokinetics
As a laboratory reagent, it is typically handled with care to avoid ingestion, inhalation, or skin contact due to its potential toxicity .
Result of Action
The primary result of the action of 2,6-Dichlorophenylboronic Acid is the formation of new chemical compounds through reactions like the Suzuki-Miyaura coupling . .
Action Environment
The action of 2,6-Dichlorophenylboronic Acid can be influenced by various environmental factors. For instance, the efficiency of Suzuki-Miyaura coupling reactions can be affected by factors such as temperature, pH, and the presence of a suitable catalyst . Additionally, safety data sheets recommend handling this compound in a well-ventilated area and avoiding release to the environment .
properties
IUPAC Name |
(2,6-dichlorophenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BCl2O2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXDPUSMFYPQXCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC=C1Cl)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BCl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30370223 | |
Record name | 2,6-Dichlorophenylboronic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichlorophenylboronic Acid | |
CAS RN |
73852-17-2 | |
Record name | 2,6-Dichlorophenylboronic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dichlorobenzeneboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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